Cas no 2228823-09-2 (3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid
• CAS No: 2228823-09-2
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 5970155
• PubChem ID: 165835725
• Update Time: 2025-05-19

3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid
• EN300-1940951
• 2228823-09-2

• Inchi： 1S/C8H6ClF2NO2/c9-6-4-12-2-1-5(6)8(10,11)3-7(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： XYAURNODMFGBHF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 221.0055125g/mol
• Monoisotopic Mass: 221.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid

Professional Introduction to 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic Acid (CAS No. 2228823-09-2)

3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid, identified by its CAS number 2228823-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both chloropyridine and difluoropropionic acid moieties, which contribute to its unique chemical properties and potential biological activities.

The structure of 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid incorporates a pyridine ring substituted at the 3-position with a chlorine atom, while the 4-position of the pyridine ring is linked to a propionic acid backbone that is further modified with two fluorine atoms at the 3-position. This specific arrangement of functional groups makes the compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both halogenated pyridine and fluorinated alkanoic acid units. These types of molecules are particularly attractive due to their ability to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of chlorine and fluorine atoms in 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid enhances its potential as a pharmacophore, enabling interactions with various biological targets.

The synthesis of 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. One common approach involves the reaction of 4-bromopyridine with a chlorinated propionic acid derivative, followed by functional group interconversion to introduce the fluorine atoms. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to streamline the synthetic pathway and improve overall efficiency.

The pharmacological properties of 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in cancer progression. Specifically, it has shown promise in targeting kinases and other signaling molecules that are crucial for tumor growth and metastasis. Additionally, the compound has been found to possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The impact of fluorine substitution on the biological activity of 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid has been a focal point of research. Fluorine atoms are known to enhance metabolic stability, binding affinity, and bioavailability of pharmaceutical compounds. In this context, the introduction of two fluorine atoms at the 3-position of the propionic acid moiety significantly improves the pharmacokinetic profile of the compound. This modification also contributes to its selectivity towards specific biological targets, reducing off-target effects and minimizing side reactions.

In conclusion, 3-(3-chloropyridin-4-yl)-3,3-difluoropropanoic acid(CAS No. 2228823-09-2) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical applications. Its unique combination of chloropyridine and difluoropropionic acid moieties makes it an attractive scaffold for drug discovery. Ongoing research continues to uncover new therapeutic applications for this compound, highlighting its importance in modern medicinal chemistry.